Cas no 2227804-36-4 ((2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine)

• Product Name: (2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine
• CAS No: 2227804-36-4
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 5959990
• PubChem ID: 165617563
• Update Time: 2025-06-11

(2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine
• 2227804-36-4
• EN300-1806341

• Inchi： 1S/C12H17N3/c1-9(13)7-8-11-10-5-3-4-6-12(10)15(2)14-11/h3-6,9H,7-8,13H2,1-2H3/t9-/m1/s1
• InChI Key： SHQUXNFFMMAWKP-SECBINFHSA-N
• SMILES： N1(C)C2C=CC=CC=2C(CC[C@@H](C)N)=N1

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on (2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine

Introduction to (2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine (CAS No. 2227804-36-4)

(2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine, also known by its CAS number 2227804-36-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of (2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of (2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine consists of a butan-2-amine moiety attached to a 1-methylindazole ring. The presence of the chiral center at the 2-position of the butane chain imparts enantiomeric specificity, which is crucial for its biological activity. The indazole ring, a fused heterocyclic system, is known for its ability to interact with various biological targets, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of (2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like Parkinson's disease and Alzheimer's disease. The ability to influence these neurotransmitter systems suggests that (2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine could be developed into a novel therapeutic agent for these debilitating conditions.

In addition to its potential in neurodegenerative diseases, (2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This inhibition can lead to reduced tumor growth and increased apoptosis, making it a potential candidate for cancer therapy.

The pharmacokinetic properties of (2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine have also been investigated. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. These properties suggest that (2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-amine could be formulated into various dosage forms, including tablets and capsules, for clinical use.

To further explore the therapeutic potential of (2R)-4-(1-methyl-1H-indazol-3-yl)butan-2-am ine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have shown that (2R)-4-(1-methyl - 1H - indazol - 3 - yl ) butan - 2 - amine strong > is well tolerated at various dose levels and exhibits minimal side effects. These findings are encouraging and support further clinical development.

In conclusion, (2R)-4-(1-methyl - 1H - indazol - 3 - yl ) butan - 2 - amine (CAS No . 2 07804 - 36 - 4) strong > is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , favorable pharmacokinetic properties , and promising preclinical results make it an attractive candidate for further research and development . As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy , it is likely that this compound will play an important role in advancing medical treatments for various diseases . p >